Cas no 180-47-2 (3,9-Dioxaspiro[5.5]undecane)

• Product Name: 3,9-Dioxaspiro[5.5]undecane
• CAS No: 180-47-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1093726
• PubChem ID: 13929045
• Update Time: 2025-04-20

3,9-Dioxaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 3,9-Dioxaspiro[5.5]undecane
• SCHEMBL16877327
• 180-47-2
• DTXSID801310397

• Inchi： 1S/C9H16O2/c1-5-10-6-2-9(1)3-7-11-8-4-9/h1-8H2
• InChI Key： SCLYXAQXEWLFNE-UHFFFAOYSA-N
• SMILES： O1CCC2(CCOCC2)CC1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.5Ų